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Compound of Interest

Compound Name: 4-(Chloromethyl)benzaldehyde

Cat. No.: B3024689 Get Quote

Introduction: 4-(Chloromethyl)benzaldehyde (CAS No: 73291-09-5) is a bifunctional organic

compound widely utilized as a key intermediate in the synthesis of pharmaceuticals,

agrochemicals, and other specialty chemicals.[1] Its utility in drug development and materials

science is significant; however, its chemical reactivity necessitates a thorough understanding of

its hazard profile to ensure safe handling. This guide provides an in-depth, risk-based

framework for researchers, scientists, and drug development professionals. Moving beyond a

simple recitation of data sheet information, we will explore the causality behind safety

protocols, empowering laboratory personnel to work with confidence and security.

Hazard Identification and Risk Profile
4-(Chloromethyl)benzaldehyde is a hazardous substance that presents multiple risks upon

exposure.[1] It is classified as harmful if swallowed, causes severe skin and eye damage, and

may cause respiratory irritation.[1][2] Furthermore, it is a lachrymator, meaning it can cause

tearing upon exposure to its dust or vapors.[1] A comprehensive understanding of its GHS

classification is the foundation of a robust safety plan.

Table 1: GHS Classification for 4-(Chloromethyl)benzaldehyde
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)
Danger

H302: Harmful if

swallowed.[1][2][3]

Skin Corrosion

(Category 1B/1C)
GHS05 (Corrosion) Danger

H314: Causes severe

skin burns and eye

damage.[2][3][4]

Serious Eye Damage

(Category 1)
GHS05 (Corrosion) Danger

H318: Causes serious

eye damage.[1]

Specific Target Organ

Toxicity, Single

Exposure (Category

3)

GHS07 (Exclamation

Mark)
Danger

H335: May cause

respiratory irritation.[1]

From a practical standpoint, these classifications demand stringent controls. The "corrosive"

nature (H314) implies that contact with skin or eyes can cause immediate, and potentially

irreversible, tissue damage.[1][4] The respiratory irritation (H335) and lachrymatory properties

mean that even fine dust particles, if inhaled, can be destructive to the mucous membranes

and upper respiratory tract, causing symptoms like coughing, shortness of breath, and

headaches.[1]

A Proactive Exposure Prevention Strategy: The
Hierarchy of Controls
To mitigate the risks associated with 4-(Chloromethyl)benzaldehyde, a multi-layered safety

approach based on the industrial hygiene Hierarchy of Controls is mandated. This framework

prioritizes the most effective control measures, ensuring that reliance on personal protective

equipment (PPE) is the final line of defense, not the first.
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Most Effective

Least Effective
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(Not applicable for this reagent)

Engineering Controls
(Fume Hood, Ventilation, Safety Showers)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Click to download full resolution via product page

Caption: The Hierarchy of Controls for managing chemical exposure.

1. Engineering Controls (Primary Defense): The most critical step is to contain the hazard at its

source.

Chemical Fume Hood: All handling of solid 4-(Chloromethyl)benzaldehyde, including
weighing and transfers, must be performed inside a certified chemical fume hood. This is
non-negotiable. The rationale is to capture dust and potential vapors before they can enter
the breathing zone of the researcher.
Ventilation: The laboratory must have good general ventilation to dilute any fugitive
emissions.[1]
Emergency Equipment: Emergency eye wash fountains and safety showers must be readily
accessible and tested regularly.[1][4] Their proximity is crucial for immediate decontamination
following an exposure, which can significantly reduce the severity of an injury.
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2. Administrative Controls (Procedural Safeguards): These are the work practices that ensure

procedures are performed safely.

Standard Operating Procedures (SOPs): Detailed, chemical-specific SOPs for all
experimental workflows involving this reagent must be written and approved.
Designated Areas: Clearly mark areas where 4-(Chloromethyl)benzaldehyde is stored and
handled.
Training: All personnel must be trained on the specific hazards of this compound and
demonstrate proficiency in the handling and emergency response SOPs.

3. Personal Protective Equipment (PPE) (Last Line of Defense): PPE is essential but should

never be the sole means of protection. It is designed to protect the user if primary controls fail.

Table 2: Required Personal Protective Equipment
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Body Part Protection
Standard /
Specification

Rationale

Eyes/Face
Safety goggles and

face shield
ANSI Z87.1 / EN166

Protects against dust

and splashes. A face

shield is required over

goggles when there is

a significant risk of

splashing.[1][4]

Hands
Chemical-resistant

gloves
29 CFR 1910.138

Must be inspected

before use. Use

proper removal

technique to avoid

skin contact.[3] PVC

gloves are

recommended.[4]

Body Lab coat / Overalls N/A

A flame-retardant lab

coat provides a

removable barrier in

case of a spill. A PVC

apron may be needed

for larger quantities.[4]

Respiratory
NIOSH/CEN approved

respirator
29 CFR 1910.134

Required if ventilation

is inadequate or

during a large spill

cleanup. Use at least

a P95 (US) or P1 (EU)

particle respirator.[3]

Protocols for Safe Handling and Storage
Adherence to strict, validated protocols is essential for preventing exposures.

Protocol 3.1: Weighing and Dispensing Solid 4-(Chloromethyl)benzaldehyde
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Preparation: Don all required PPE as specified in Table 2. Ensure the fume hood sash is at

the appropriate working height.

Decontamination: Wipe down the work surface and analytical balance inside the fume hood

with 70% ethanol.

Staging: Place a weigh boat, spatula, and a sealable container for the reagent onto the

balance. Tare the balance.

Dispensing: Carefully transfer the required amount of the solid reagent from the stock bottle

to the weigh boat. Minimize the generation of dust by using slow, deliberate movements.

Closure: Immediately and securely close the primary stock container.

Transfer: Transfer the weighed solid to its destination vessel for the experiment.

Cleanup: Dispose of the weigh boat and any contaminated wipes in a designated solid

hazardous waste container.

Final Decontamination: Wipe down the spatula, balance, and work surface again.

Doffing PPE: Remove PPE in the correct order (gloves first), washing hands thoroughly with

soap and water afterward.[4]

Protocol 3.2: Storage Requirements

The stability of 4-(Chloromethyl)benzaldehyde is contingent on proper storage.[1]

Conditions: Store in a cool, dry, well-ventilated, and locked area.[1][4] A recommended

temperature range is 2-8°C under an inert atmosphere.[3]

Container: Keep the container tightly closed to prevent exposure to air and moisture, to

which the compound is sensitive.[1]

Incompatibilities: Segregate from strong bases and strong oxidizing agents, as these can

cause hazardous reactions.[1]

Ignition Sources: Keep away from heat, sparks, and open flames.[1]
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Emergency Response Protocols
Preparedness is paramount. In the event of an incident, a swift and correct response can

prevent serious injury.

Response Actions

Incident Occurs
(Spill / Exposure)

Assess Situation
(Is it safe to respond?)

Evacuate Area
Alert OthersNo

Contain Spill
(If trained & safe)

Yes (Spill)

Administer First Aid
(Eyewash/Shower)

Yes (Exposure)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: A simplified workflow for emergency response.

Protocol 4.1: Accidental Release (Spill) Response

Minor Spill (inside a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material.

Use a dry cleanup procedure; sweep or shovel the material into a suitable, labeled

container for hazardous waste disposal.[1] Avoid generating dust.[4]

Decontaminate the area thoroughly.

Major Spill (outside a fume hood):

Evacuate the laboratory immediately.[1]
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Alert others and contact your institution's emergency response team.

Only trained personnel equipped with appropriate PPE, including respiratory protection,

should attempt cleanup.[1]

Protocol 4.2: First-Aid for Exposures

Immediate action is required. All exposures should be followed by professional medical

evaluation.[1]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical

attention.[1][3]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes.[1][4] Seek immediate medical attention.

[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][4] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person.[1][3] Seek immediate medical attention.[1]

Protocol 4.3: Fire Response

Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide.[1]

[3][4] A water spray can be used for large fires to cool containers, but a water jet should be

avoided.[5]

Hazards: The compound is combustible.[4][5] Upon heating, it may emit toxic and corrosive

fumes, including carbon oxides and hydrogen chloride.[1][4]

Action: For any fire that cannot be immediately extinguished, evacuate the area and call

emergency responders. Firefighters must wear self-contained breathing apparatus and full

protective clothing.[1][4]
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Toxicological and Physicochemical Properties
Toxicological Summary: The primary toxicological concerns are acute. The material is

destructive to the tissues of the mucous membranes and upper respiratory tract upon

inhalation.[1] It is harmful if swallowed and causes severe burns to the skin and eyes upon

contact.[1][2] There is no data suggesting it is a carcinogen or mutagen.[3]

Table 3: Physicochemical Data

Property Value Source

CAS Number 73291-09-5 [1]

Molecular Formula C8H7ClO [1][2]

Molecular Weight 154.59 g/mol [2]

Physical Form Solid

Stability

Stable under recommended

storage conditions. Sensitive

to air and moisture.

[1]

Storage Temperature 2-8°C, under inert atmosphere [3]

Conclusion
4-(Chloromethyl)benzaldehyde is a valuable reagent whose hazardous properties are well-

defined. A proactive and educated approach to safety, rooted in the Hierarchy of Controls, is

not a barrier to research but an enabler of it. By understanding the rationale behind engineering

controls, administrative procedures, and the proper use of PPE, scientists can effectively

mitigate risks. Strict adherence to validated protocols for handling, storage, and emergency

response ensures that this compound can be utilized to its full potential in a safe and controlled

laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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